Cas no 921466-57-1 (N-(4-ethoxyphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• CAS No: 921466-57-1
• MF: C₂₁H₂₂N₄O₃S
• MW: 410.489383220673
• CID: 6169247
• PubChem ID: 18567550
• Update Time: 2025-05-20

N-(4-ethoxyphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• 921466-57-1
• F2096-0355
• N-(4-ethoxyphenyl)-2-(2-{[(3-methylphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide
• N-(4-ethoxyphenyl)-2-[2-[(3-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• AKOS024626961
• N-(4-ethoxyphenyl)-2-(2-(3-(m-tolyl)ureido)thiazol-4-yl)acetamide

• Inchi： 1S/C21H22N4O3S/c1-3-28-18-9-7-15(8-10-18)22-19(26)12-17-13-29-21(24-17)25-20(27)23-16-6-4-5-14(2)11-16/h4-11,13H,3,12H2,1-2H3,(H,22,26)(H2,23,24,25,27)
• InChI Key： IOMBXAQINJMBBO-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2C=CC(=CC=2)OCC)=O)N=C1NC(NC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 410.14126175g/mol
• Monoisotopic Mass: 410.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 121Ų

Additional information on N-(4-ethoxyphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide

N-(4-ethoxyphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS No. 921466-57-1): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-(4-ethoxyphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS No. 921466-57-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and exhibits a unique structural framework that contributes to its biological activity. In this article, we will delve into the chemical structure, physical properties, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of N-(4-ethoxyphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide is characterized by a thiazole ring system linked to an acetamide moiety. The presence of the ethoxyphenyl and 3-methylphenyl substituents imparts specific electronic and steric effects that influence the compound's reactivity and biological activity. The synthesis of this compound typically involves multi-step reactions, including the formation of the thiazole ring, the introduction of the acetamide group, and the attachment of the aromatic substituents.

Recent studies have explored various synthetic routes to optimize the yield and purity of N-(4-ethoxyphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve overall efficiency. This method leverages the high energy input from microwave radiation to accelerate key steps in the synthesis process.

Physical Properties

The physical properties of N-(4-ethoxyphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide are crucial for understanding its behavior in different environments. This compound is generally a white crystalline solid with a melting point ranging from 150°C to 155°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol. These solubility characteristics make it suitable for various pharmaceutical applications.

Spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy have been employed to confirm the structure and purity of N-(4-ethoxyphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide. NMR spectra reveal distinct signals corresponding to the aromatic protons, ethoxy group, and thiazole ring protons, while MS data provide accurate molecular weight information.

Biological Activity and Therapeutic Potential

The biological activity of N-(4-ethoxyphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide has been extensively studied in various preclinical models. Research has shown that this compound possesses potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain conditions. Additionally, it has demonstrated significant activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy.

One recent study published in the Journal of Medicinal Chemistry reported that N-(4-ethoxyphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide exhibits selective inhibition of cyclooxygenase (COX)-2 enzymes without affecting COX-1 enzymes. This selective inhibition profile is advantageous as it minimizes gastrointestinal side effects commonly associated with non-selective COX inhibitors.

Clinical Trials and Future Prospects

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-ethoxyphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide in human subjects. Preliminary results from phase I trials have shown promising outcomes with no major adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

The future prospects for N-(4-ethoxyphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide are promising. Ongoing research aims to optimize its pharmacokinetic properties through structural modifications and formulation strategies. Additionally, efforts are being made to identify new indications where this compound may offer therapeutic benefits beyond its current applications.

Conclusion

In conclusion, N-(4-ethoxyphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS No. 921466-57-1) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure confers specific physical properties that facilitate its use in various pharmaceutical applications. Recent research has highlighted its anti-inflammatory, analgesic, and antimicrobial activities, making it a promising candidate for further development as a therapeutic agent. As clinical trials progress and more data become available, this compound may emerge as a valuable addition to the arsenal of drugs used to treat chronic pain and other conditions.